4-Bromo-N,N-dimethylbenzenesulfonamide
Overview
Description
4-Bromo-N,N-dimethylbenzenesulfonamide is a chemical compound that is part of the arylsulfonamide family. This compound is characterized by the presence of a bromine atom attached to the benzene ring, which is further substituted with a sulfonamide group containing dimethyl functionalities. The presence of the bromine atom makes it a potential candidate for various chemical reactions, particularly those involving bromination.
Synthesis Analysis
The synthesis of related sulfonamide compounds often involves the reaction of sulfonyl chlorides with amines. For instance, the synthesis of N-substituted-(4-bromophenyl)-4-ethoxybenzenesulfonamides involves the reaction of 4-bromobenzenesulfonyl chloride with 4-ethoxyaniline, followed by further reactions with different electrophiles to yield the target compounds . Similarly, N,N-Dibromobenzenesulfonamide, a related compound, can be easily prepared in high yield and has been used as an effective brominating agent for carbanionic substrates .
Molecular Structure Analysis
The molecular structure of sulfonamide compounds can be complex and is often determined using various spectroscopic methods. For example, the molecular structure, as well as vibrational wavenumbers and electronic absorption wavelengths of a related compound, N-(12-amino-9,10-dihydro-9,10-ethanoanthracen-11-yl)-4-methylbenzenesulfonamide, was studied using both experimental and computational methods, including DFT/B3LYP functional with the 6-311G(d,p) basis set . Single-crystal X-ray diffraction is another method used to determine the crystal structure of such compounds, as seen in the study of (Z)-N-(4-bromo-5-ethoxy-3,5-dimethylfuran-2(5H)-ylidene)-4-methylbenzenesulfonamide .
Chemical Reactions Analysis
The bromine atom in this compound suggests that it could participate in various chemical reactions. For example, N,N-Dibromobenzenesulfonamide has been used for the bromination of various substrates, indicating that the bromine atoms in these compounds are reactive and can be transferred to other molecules . Additionally, the presence of bromide ions can catalyze the formation of N-nitrosodimethylamine (NDMA) from N,N-dimethylsulfamide during ozonation, a process that is relevant to the treatment of drinking water .
Physical and Chemical Properties Analysis
The physical and chemical properties of arylsulfonamide compounds are influenced by their molecular structure. For instance, the water solubility of these compounds can be quite low, as seen with a related compound that has poor water solubility (<15 µg/mL; pH 7.4), necessitating its delivery in a formulation for therapeutic use . The presence of a bromine atom can also affect the density and molar refractivity of these compounds, as indicated by the detailed characterization of the novel compound (Z)-N-(4-bromo-5-ethoxy-3,5-dimethylfuran-2(5H)-ylidene)-4-methylbenzenesulfonamide .
Scientific Research Applications
Photodynamic Therapy Applications
- Zinc Phthalocyanine Synthesis : 4-Bromo-N,N-dimethylbenzenesulfonamide derivatives have been used in synthesizing zinc(II) phthalocyanines with high singlet oxygen quantum yield. These derivatives show potential for use in photodynamic therapy, a cancer treatment method, due to their good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, crucial for Type II mechanisms (Pişkin, Canpolat, & Öztürk, 2020).
Antimicrobial and Antifungal Applications
- Synthesis for Biological Activity : Derivatives of this compound have been synthesized and reported to possess antimicrobial and antifungal activities. These compounds' structure was elucidated based on elemental analysis, IR, 1H-NMR, and mass spectra (Aal, El-Maghraby, Hassan, & Bashandy, 2007).
Gas-Liquid Chromatography Applications
- N-dimethylaminomethylene Derivatives for Chromatography : Compounds derived from this compound have been used to form N-dimethylaminomethylene derivatives, which possess excellent gas-liquid chromatographic properties. These derivatives are convenient for studies at the submicrogram level, demonstrating enhanced retention times and lack of absorptive properties compared to other sulfonamide derivatives (Vandenheuvel & Gruber, 1975).
Anticancer Properties
- Anticancer Compound Synthesis : Synthesis of compounds like (Z)-N-(4-Bromo-5-ethoxy-3,5-dimethylfuran-2(5H)-ylidene)-4-methylbenzenesulfonamide, a novel compound synthesized through aminohalogenation reactions, has been studied for its potential anticancer properties. The structural characterization was done using various spectroscopic methods (Zhang, Shi-jie, Hu, & Wei-Xiao, 2010).
Safety and Hazards
“4-Bromo-N,N-dimethylbenzenesulfonamide” is classified as an irritant . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
It’s known that this compound is mainly used in organic synthesis reactions as a substrate or reagent .
Mode of Action
4-Bromo-N,N-dimethylbenzenesulfonamide interacts with its targets by participating in various organic synthesis reactions . The exact mode of action depends on the specific reaction conditions and the other reactants involved.
Pharmacokinetics
It’s predicted to have high gastrointestinal absorption and is likely to permeate the blood-brain barrier . Its LogP value, a measure of lipophilicity, is around 2.0, indicating moderate lipophilicity .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the reaction conditions, such as temperature and pH, can affect its reactivity . Additionally, safety measures should be taken when handling this compound as it may cause irritation to the eyes, skin, and respiratory tract .
properties
IUPAC Name |
4-bromo-N,N-dimethylbenzenesulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10BrNO2S/c1-10(2)13(11,12)8-5-3-7(9)4-6-8/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQAUNPZZVCXYEJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00220968 | |
Record name | Benzenesulfonamide, p-bromo-N,N-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00220968 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
707-60-8 | |
Record name | 4-Bromo-N,N-dimethylbenzenesulfonamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=707-60-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzenesulfonamide, p-bromo-N,N-dimethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000707608 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 707-60-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=406130 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | Benzenesulfonamide, p-bromo-N,N-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00220968 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 707-60-8 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 4-Bromo-N,N-dimethylbenzenesulfonamide | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YF3K42EQT3 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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